Cas no 647854-53-3 (methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate)

• Product Name: methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate
• CAS No: 647854-53-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD07838433
• CID: 416165
• PubChem ID: 7131942
• Update Time: 2025-10-29

methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3-methoxy-5-(2-propenyl)-, methyl ester
• methyl 4-hydroxy-3-methoxy-5-prop-2-enylbenzoate
• Z154669304
• 3-Allyl-4-hydroxy-5-methoxybenzoic acid methyl ester
• CS-0241644
• EN300-23571
• methyl 3-allyl-4-hydroxy-5-methoxybenzoate
• 647854-53-3
• methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate
• SCHEMBL3548293
• DTXSID20427952
• AKOS033518154
• methyl4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate
• PAOAHRWQQSHYDM-UHFFFAOYSA-N

• MDL： MFCD07838433
• Inchi： 1S/C12H14O4/c1-4-5-8-6-9(12(14)16-3)7-10(15-2)11(8)13/h4,6-7,13H,1,5H2,2-3H3
• InChI Key： PAOAHRWQQSHYDM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=CC(CC=C)=C1O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate

Recent Advances in the Study of Methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate (CAS: 647854-53-3)

Methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate (CAS: 647854-53-3) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenolic and allyl functional groups, has been investigated for its potential therapeutic applications, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological activities, providing valuable insights for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic optimization of methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate to enhance its bioavailability and stability. The study employed a combination of green chemistry techniques and computational modeling to identify optimal reaction conditions, resulting in a 20% increase in yield compared to traditional methods. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where the compound's anti-inflammatory effects were evaluated in vitro and in vivo. The results demonstrated that methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate effectively inhibits NF-κB signaling, a key pathway in chronic inflammation. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs, with minimal side effects compared to existing therapeutics.

Furthermore, a 2024 study in ACS Chemical Biology investigated the compound's interaction with cancer cell lines. Using high-throughput screening and molecular docking simulations, researchers identified that methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate selectively targets the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study highlighted its promising cytotoxic effects against breast and lung cancer cells, paving the way for further mechanistic studies and combination therapies.

In addition to its pharmacological potential, recent research has also explored the compound's role in agrochemical applications. A 2023 paper in Pest Management Science reported that methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate exhibits antifungal activity against common crop pathogens, offering a sustainable alternative to synthetic pesticides. This dual utility in medicine and agriculture underscores its versatility and broad applicability.

In conclusion, the growing body of research on methyl 4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoate (CAS: 647854-53-3) highlights its multifaceted potential in both pharmaceutical and agrochemical domains. Future studies should focus on clinical translation, toxicological profiling, and formulation development to fully harness its therapeutic and commercial value.